Cas no 1465629-76-8 (1-amino-2-(5-methylthiophen-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol
• CAS No: 1465629-76-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5880910
• PubChem ID: 66037211
• Update Time: 2025-10-31

1-amino-2-(5-methylthiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol
• AKOS015379628
• 1465629-76-8
• EN300-1847142

• Inchi： 1S/C8H13NOS/c1-6-3-4-7(11-6)8(2,10)5-9/h3-4,10H,5,9H2,1-2H3
• InChI Key： PFMVEVDLRKKYCD-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)(CN)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol

Introduction to 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol (CAS No. 1465629-76-8)

1-amino-2-(5-methylthiophen-2-yl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1465629-76-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiophene core substituted with a methyl group at the 5-position and an amino functional group at the 2-position of the propanol chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science.

The structural motif of 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol combines the versatility of an aromatic heterocycle with the reactivity of an amino alcohol. The thiophene ring is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The presence of a methylthiophene substituent enhances the lipophilicity and electronic properties of the molecule, making it a promising candidate for further derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such scaffolds in designing novel therapeutic agents. The 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol structure has been investigated for its potential to interact with biological targets through both hydrophobic and hydrogen bonding interactions. The amino group provides a site for further chemical modifications, such as coupling with carboxylic acids to form amides or reacting with aldehydes/ketones to form imines, which are common strategies in drug development.

In the context of modern pharmaceutical research, the synthesis of 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol has been optimized using catalytic methods to improve yield and selectivity. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been employed to construct the aryl-propanol backbone efficiently. These methods align with green chemistry principles by reducing waste and energy consumption, thereby making the synthesis more sustainable.

The pharmacological potential of 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol has been explored through in silico studies using molecular docking techniques. Initial simulations suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammation. The methylthiophene moiety is predicted to interact with hydrophobic pockets of target proteins, while the amino alcohol group can form hydrogen bonds with polar residues. Such interactions could modulate enzyme activity or receptor binding affinity.

Experimental validation of these hypotheses has been conducted in collaboration with academic and industrial research groups. In vitro assays have demonstrated preliminary efficacy in inhibiting specific enzyme targets, warranting further investigation into its pharmacokinetic properties. The compound’s solubility profile and metabolic stability are being assessed to determine its suitability for oral administration or other routes of delivery.

The versatility of 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol extends beyond its role as a lead compound. Its structural features make it an excellent building block for libraries of derivatives, enabling high-throughput screening programs to identify more potent analogs. Functional groups such as the amino and hydroxyl moieties can be modified to fine-tune physicochemical properties like solubility, permeability, and bioavailability.

The synthesis pathways for 1-amino-2-(5-methylthiophen-2-yl)propan-2-ol have been refined to incorporate chiral centers where necessary, ensuring enantiopure intermediates for stereocontrolled drug development. Asymmetric catalysis has played a crucial role in achieving high enantiomeric excesses, which is often critical for therapeutic efficacy due to differences in biological activity between enantiomers.

Future research directions include exploring the compound’s potential in treating neurological disorders or chronic inflammatory conditions. The interaction between the thiophene scaffold and central nervous system receptors has been hypothesized based on structural homology with known bioactive molecules. Additionally, its role as a precursor for more complex derivatives may lead to novel formulations with enhanced therapeutic profiles.

The development of 1-amino-2-(5-methylthiophen-2-ylole propan-l)-ol (CAS No. 1465637987) represents a convergence of synthetic organic chemistry, medicinal chemistry, and computational biology. By leveraging cutting-edge methodologies and interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this compound and its derivatives. As interest in heterocyclic compounds continues to grow, molecules like this are poised to make significant contributions to future pharmacological advancements.